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Abstract
Methyl cis-15-tetracosenoate, also known as methyl nervonate or selacholeic acid methyl

ester, is a long-chain monounsaturated fatty acid methyl ester (FAME). It is the methyl ester

derivative of nervonic acid (cis-15-tetracosenoic acid), a crucial component of sphingolipids in

the myelin sheath of nerve fibers. This technical guide provides a comprehensive overview of

the structure, properties, and analytical characterization of Methyl cis-15-tetracosenoate.

Detailed experimental protocols for its synthesis and analysis, along with spectroscopic data,

are presented. Furthermore, its biological significance, particularly its role in neuronal health

and potential as a therapeutic agent in neurological disorders, is discussed with a focus on its

interaction with cellular signaling pathways.

Chemical Structure and Properties
Methyl cis-15-tetracosenoate is characterized by a 25-carbon chain with a methyl ester group

at one end and a single cis-double bond located at the 15th carbon atom (counting from the

carboxyl carbon).

Chemical Structure:

Caption: 2D structure of Methyl cis-15-tetracosenoate.
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl cis-15-tetracosenoate is provided

in the table below.

Property Value Reference(s)

IUPAC Name
methyl (15Z)-tetracos-15-

enoate
[1]

Synonyms
Methyl nervonate, Selacholeic

acid methyl ester
[1][2]

CAS Number 2733-88-2 [1][2]

Chemical Formula C₂₅H₄₈O₂ [1][2]

Molecular Weight 380.65 g/mol [1][2]

Appearance Liquid at room temperature [3]

Melting Point 14 - 15 °C [4]

Boiling Point 186 - 202 °C [4][5]

Purity ≥98.0% (GC) [6]

Storage Temperature -20°C [6]

Experimental Protocols
Synthesis of Methyl cis-15-tetracosenoate
Methyl cis-15-tetracosenoate is typically synthesized by the esterification of its corresponding

free fatty acid, nervonic acid.

Protocol: Acid-Catalyzed Esterification of Nervonic Acid

Dissolution: Dissolve 1 gram of nervonic acid in 20 mL of anhydrous methanol in a round-

bottom flask.
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Catalyst Addition: Slowly add 0.5 mL of concentrated sulfuric acid to the solution while

stirring.

Reflux: Heat the mixture to reflux at 65-70°C for 2-4 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Neutralization: After cooling to room temperature, slowly add a saturated solution of sodium

bicarbonate to neutralize the excess acid until the effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the methyl ester with 3 x

30 mL of hexane or diethyl ether.

Washing: Wash the combined organic layers with 2 x 30 mL of distilled water and then with

30 mL of brine.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude

Methyl cis-15-tetracosenoate.

Purification: The crude product can be further purified by column chromatography on silica

gel using a hexane:ethyl acetate gradient.

Nervonic Acid
+ Methanol

Add H₂SO₄

(Catalyst)
Reflux

(2-4 hours)
Neutralization

(NaHCO₃)
Extraction
(Hexane)

Washing
(H₂O, Brine) Drying & Evaporation Purification

(Column Chromatography) Methyl cis-15-tetracosenoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl cis-15-tetracosenoate.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for the identification

and quantification of Methyl cis-15-tetracosenoate.

Protocol: GC-MS Analysis
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Instrumentation: A gas chromatograph coupled with a mass spectrometer (e.g., Agilent

7890B GC with 5977A MSD).

Column: A polar capillary column, such as a DB-23 (50% cyanopropyl)-methylpolysiloxane

column (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 150°C, hold for 1 min.

Ramp 1: Increase to 200°C at a rate of 10°C/min.

Ramp 2: Increase to 240°C at a rate of 5°C/min, hold for 10 min.

MSD Parameters:

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-550.

Sample Preparation: Dissolve the sample in hexane at a concentration of approximately 1

mg/mL. Inject 1 µL into the GC.

Identification: The retention time and the mass spectrum of the sample are compared with

those of a certified reference standard of Methyl cis-15-tetracosenoate.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
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The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for Methyl cis-
15-tetracosenoate in CDCl₃. These are based on typical values for long-chain fatty acid

methyl esters.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm) Multiplicity Assignment

5.34 t
-CH=CH- (vinylic protons, C15-

H, C16-H)

3.67 s
-COOCH₃ (methyl ester

protons)

2.30 t
-CH₂-COO- (methylene

protons α to carbonyl, C2-H)

2.01 m
-CH₂-CH=CH-CH₂- (allylic

protons, C14-H, C17-H)

1.63 m
-CH₂-CH₂-COO- (methylene

protons β to carbonyl, C3-H)

1.25 br s
-(CH₂)n- (methylene protons of

the long chain)

0.88 t
-CH₃ (terminal methyl protons,

C24-H)

Table 2: Predicted ¹³C NMR Spectral Data
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Chemical Shift (δ, ppm) Assignment

174.3 -COO- (carbonyl carbon)

129.9 -CH=CH- (vinylic carbons, C15, C16)

51.4 -COOCH₃ (methyl ester carbon)

34.1
-CH₂-COO- (methylene carbon α to carbonyl,

C2)

31.9 - 29.1 -(CH₂)n- (methylene carbons of the long chain)

27.2 -CH₂-CH= (allylic carbons, C14, C17)

24.9
-CH₂-CH₂-COO- (methylene carbon β to

carbonyl, C3)

22.7
-CH₂-CH₃ (methylene carbon penultimate to

terminal methyl)

14.1 -CH₃ (terminal methyl carbon, C24)

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Methyl cis-15-tetracosenoate exhibits characteristic absorption bands

for its functional groups.

Table 3: FTIR Spectral Data
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Wavenumber (cm⁻¹) Vibration Functional Group

~3005 C-H stretch =C-H (vinylic)

2925, 2854 C-H stretch -CH₂, -CH₃ (aliphatic)

1743 C=O stretch Ester carbonyl

1465 C-H bend -CH₂- (scissoring)

1435 C-H bend -O-CH₃ (asymmetric)

1170 C-O stretch Ester

~722 C-H bend -(CH₂)n- (rocking)

Biological Significance and Signaling Pathways
Methyl cis-15-tetracosenoate, as the methyl ester of nervonic acid, is intrinsically linked to the

biological roles of this very-long-chain monounsaturated fatty acid. Nervonic acid is a key

component of sphingomyelin in the myelin sheath, which is essential for the proper functioning

of the central and peripheral nervous systems.[4]

Role in Neurological Health
Deficiencies in nervonic acid have been associated with demyelinating diseases such as

multiple sclerosis and adrenoleukodystrophy.[7] Supplementation with nervonic acid or its

derivatives may support remyelination and improve neurological function.

Cellular Signaling Pathways
Recent studies suggest that nervonic acid and its esters can modulate cellular signaling

pathways involved in neuronal survival, differentiation, and inflammation. One of the key

pathways implicated is the PI3K/Akt signaling pathway. This pathway is crucial for cell growth,

proliferation, and survival in various cell types, including neurons.

Activation of the PI3K/Akt pathway by nervonic acid can lead to the phosphorylation of

downstream targets that promote neuronal survival and inhibit apoptosis.
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Caption: Potential modulation of the PI3K/Akt signaling pathway by Nervonic Acid.
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Applications in Drug Development
The unique properties of Methyl cis-15-tetracosenoate and its parent compound, nervonic

acid, make them interesting candidates for drug development, particularly in the context of

neurodegenerative diseases. Its ability to be incorporated into neuronal cell membranes and its

potential to modulate key signaling pathways suggest therapeutic potential for:

Multiple Sclerosis: By promoting remyelination.

Adrenoleukodystrophy: By addressing the deficiency in very-long-chain fatty acids.

Other Neurodegenerative Disorders: By providing neuroprotective effects through pathways

like PI3K/Akt.

Further research is required to fully elucidate the mechanisms of action and to develop

effective therapeutic strategies based on Methyl cis-15-tetracosenoate.

Conclusion
Methyl cis-15-tetracosenoate is a structurally significant long-chain fatty acid methyl ester

with important biological roles, primarily linked to its precursor, nervonic acid. This technical

guide has provided a detailed overview of its chemical and physical properties, along with

protocols for its synthesis and analysis. The elucidation of its interaction with cellular signaling

pathways, such as the PI3K/Akt pathway, opens new avenues for research and development in

the field of neurology and drug discovery. The data and protocols presented herein are

intended to serve as a valuable resource for scientists and researchers working with this

important biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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